Cas no 1806017-81-1 (3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride
• CAS No: 1806017-81-1
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867631
• Update Time: 2025-06-30

3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-2-1-3(12)5(6(9)14)13-4(2)7(10)11/h1,7H
• InChI Key： YPXPQQUTUGDXCJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1806017-81-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple halogen substituents, including chlorine and iodine, along with a difluoromethyl group, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, materials science, and agrochemicals.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride, allowing for better control over its structure and properties. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The use of iodine as a substituent is particularly advantageous due to its large atomic size and high polarizability, which can significantly influence the electronic environment of the molecule.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding. Recent studies have explored the use of 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride in designing inhibitors for kinases and other enzyme targets associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated the impact of halogen substitution on the molecule's conductivity and stability under various conditions. The results suggest that 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride could be tailored to meet specific performance requirements in electronic devices.

The agricultural sector has also taken notice of this compound due to its potential as a herbicide or fungicide. The halogen substituents contribute to the molecule's stability and bioavailability, making it a promising candidate for crop protection products. Recent field trials have demonstrated its effectiveness against several plant pathogens without significant adverse effects on non-target organisms.

From an environmental perspective, understanding the degradation pathways of 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride is crucial for assessing its safety profile. Studies have shown that the molecule undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. This information is essential for regulatory agencies when evaluating its approval for commercial use.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1806017-81-1) represents a versatile compound with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic chemistry and application research, positions it as a valuable tool for addressing challenges in drug development, materials science, and agriculture. Continued research into its properties and potential uses will undoubtedly unlock further opportunities for this intriguing molecule.